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Compound of Interest

Compound Name: (2-Chlorophenyl)urea

Cat. No.: B085872

Disclaimer: A comprehensive Safety Data Sheet (SDS) for (2-Chlorophenyl)urea (CAS: 114-
38-5) is not publicly available. This guidance is based on data from structurally similar
compounds and general laboratory safety principles. Users must conduct a thorough, site-
specific risk assessment before proceeding and consult their institution's Environmental Health
and Safety (EHS) department.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific hazard data for (2-Chlorophenyl)urea is limited, related compounds are known
to cause skin and eye irritation and may be harmful if swallowed.[1][2] A cautious approach is
therefore essential. The following table summarizes the recommended PPE for handling this
compound.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.

To protect against splashes
and airborne particles that can

cause serious eye irritation.[1]

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., Nitrile rubber)
inspected before each use.
Double gloving is
recommended.- Protective
Clothing: A disposable gown or
a lab coat made of a low-
permeability material. Ensure

cuffs are tucked into gloves.

To prevent skin contact, which
may cause irritation.[2]
Impervious clothing protects

against spills.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used, especially when
handling the powder outside of
a certified chemical fume hood

or glove box.

To prevent inhalation of the
powder, which may cause

respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

Engineering Controls:

» Always handle (2-Chlorophenyl)urea within a certified chemical fume hood or a glove box

to minimize inhalation exposure.

e Ensure an eyewash station and a safety shower are readily accessible in the immediate

work area.[3]

Preparation:

» Designate a specific area within the chemical fume hood for handling the compound.
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e Ensure the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before starting.
e Don the appropriate PPE as outlined in the table above.
Weighing and Aliquoting:

o Perform all weighing and aliquoting of the powdered compound within the chemical fume
hood or a containment enclosure.

» Use anti-static weigh boats or paper to prevent the dispersal of the powder.
o Handle the compound gently to avoid creating dust.
Dissolving and Reactions:

e If preparing a solution, add the solid (2-Chlorophenyl)urea to the solvent slowly to avoid
splashing.

o Keep containers covered as much as possible during the procedure.
Post-Handling:

o Decontaminate all surfaces and equipment after use.

e Follow the de-gowning procedure outlined below.

De-gowning Procedure:

Remove outer gloves and dispose of them in the designated hazardous waste container.

Remove the lab coat or gown by rolling it outwards and dispose of it appropriately.

Remove the face shield or goggles.

Remove inner gloves and dispose of them.

Wash hands thoroughly with soap and water.
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Disposal Plan

Proper disposal of (2-Chlorophenyl)urea and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.[4]

Waste Segregation and Collection:

o Chemical Waste: Dispose of unused or waste (2-Chlorophenyl)urea in a clearly labeled,
sealed, and appropriate hazardous waste container.[5] As a halogenated organic compound,
this waste should be segregated from non-halogenated organic waste.[4]

o Contaminated Materials: All disposable items that have come into contact with (2-
Chlorophenyl)urea, such as gloves, weigh boats, and paper towels, must be disposed of as
hazardous waste.[4]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "(2-Chlorophenyl)urea,” and an indication of the hazards (e.g., "Toxic,"
“Irritant™).[5]

Storage and Disposal:

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory, such as in a fume hood or a ventilated cabinet, away from incompatible
materials.[4]

o Keep the container tightly closed except when adding waste.

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Spill Management:

¢ In the event of a small spill, use an inert absorbent material like vermiculite or sand to
contain the substance.

o Carefully sweep or scoop the material into a designated hazardous waste container.
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o Decontaminate the spill area with an appropriate solvent, and collect all cleaning materials

as hazardous waste.[4]

e Report any spills to your laboratory supervisor and EHS office.

Physical and Chemical Properties

The following table summarizes the available quantitative data for (2-Chlorophenyl)urea.

Property Value Source
CAS Number 114-38-5 [6]
Molecular Formula C7H7CIN20

Molecular Weight 170.6 g/mol

Melting Point 152°C [61[7]
Boiling Point (Predicted) 265.9 + 23.0 °C [7]
Flash Point (Predicted) 114.6°C [7]
Density (Predicted) 1.402 + 0.06 g/cm?3 [7]

Visualized Workflows
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Caption: Experimental workflow for handling (2-Chlorophenyl)urea.
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Caption: Disposal workflow for (2-Chlorophenyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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